Cas no 1383973-47-4 (ethyl 5-aminobicyclo3.2.1octane-1-carboxylate)

• Product Name: ethyl 5-aminobicyclo3.2.1octane-1-carboxylate
• CAS No: 1383973-47-4
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• MDL: MFCD24645675
• CID: 5606296
• PubChem ID: 68048103
• Update Time: 2025-05-23

ethyl 5-aminobicyclo3.2.1octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Amino-bicyclo[3.2.1]octane-1-carboxylic acid ethyl ester
• SCHEMBL10151903
• 1383973-47-4
• ethyl 5-aminobicyclo[3.2.1]octane-1-carboxylate
• TVLKCBWKNZEGNL-UHFFFAOYSA-N
• EN300-8786712
• Bicyclo[3.2.1]octane-1-carboxylic acid, 5-amino-, ethyl ester
• ethyl 5-aminobicyclo3.2.1octane-1-carboxylate

• MDL： MFCD24645675
• Inchi： 1S/C11H19NO2/c1-2-14-9(13)10-4-3-5-11(12,8-10)7-6-10/h2-8,12H2,1H3
• InChI Key： TVLKCBWKNZEGNL-UHFFFAOYSA-N
• SMILES： O(CC)C(C12CCCC(CC1)(C2)N)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.132±0.06 g/cm3(Predicted)
• Boiling Point: 259.8±23.0 °C(Predicted)
• pka: 10.37±0.40(Predicted)

Additional information on ethyl 5-aminobicyclo3.2.1octane-1-carboxylate

Introduction to Ethyl 5-aminobicyclo[3.2.1]octane-1-carboxylate (CAS No. 1383973-47-4)

Ethyl 5-aminobicyclo[3.2.1]octane-1-carboxylate (CAS No. 1383973-47-4) is a significant compound in the realm of organic chemistry and pharmaceutical research, characterized by its unique bicyclic structure and functional groups. This compound has garnered considerable attention due to its potential applications in the development of novel therapeutic agents and its role as a key intermediate in synthetic chemistry.

The molecular structure of Ethyl 5-aminobicyclo[3.2.1]octane-1-carboxylate consists of a bicyclic framework with an amino group (-NH₂) and a carboxylate ester (-COOCH₂CH₃) at specific positions. This configuration imparts distinct chemical properties that make it a valuable building block for medicinal chemists. The presence of the amino group allows for further functionalization, enabling the synthesis of more complex molecules with tailored biological activities.

In recent years, there has been growing interest in the development of compounds with bicyclic scaffolds due to their prevalence in natural products and their potential to exhibit favorable pharmacokinetic properties. The< strong>Ethyl 5-aminobicyclo[3.2.1]octane-1-carboxylate molecule, with its rigid three-membered ring fused to a five-membered ring, offers a promising platform for drug discovery. Its stability and reactivity profile make it an ideal candidate for exploring new chemical space.

One of the most compelling aspects of Ethyl 5-aminobicyclo[3.2.1]octane-1-carboxylate is its utility in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against enzymes involved in cancer metabolism, making them attractive candidates for further development as anticancer agents.

The< strong>Ethyl 5-aminobicyclo[3.2.1]octane-1-carboxylate scaffold has also been explored in the context of central nervous system (CNS) disorders. Its ability to cross the blood-brain barrier and interact with neuronal receptors has led to investigations into its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary studies suggest that certain derivatives of this compound can modulate neurotransmitter release and protect against neurotoxicity, offering hope for new therapeutic strategies.

Furthermore, the< strong>Ethyl 5-aminobicyclo[3.2.1]octane-1-carboxylate molecule has found applications in materials science, particularly in the development of polymers and coatings with enhanced mechanical properties. Its unique structural features contribute to the formation of materials with improved durability and flexibility, making it a valuable component in advanced material formulations.

The synthesis of< strong>Ethyl 5-aminobicyclo[3.2.1]octane-1-carboxylate involves multi-step organic reactions that highlight the compound's synthetic versatility. Traditional methods often employ cyclization reactions followed by functional group transformations to achieve the desired product. However, recent advances in catalytic processes have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

In conclusion, Ethyl 5-aminobicyclo[3.2.1]octane-1-carboxylate (CAS No. 1383973-47-4) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and organic chemistry research.< Its unique structural features and functional groups make it a valuable tool for developing novel therapeutics and advanced materials.< The growing body of research on this compound underscores its importance as a building block for innovation in multiple scientific disciplines.